Cas no 919800-33-2 (Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-)

Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl- structure
919800-33-2 structure
Product Name:Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-
CAS No:919800-33-2
MF:C13H18ClN
MW:223.741722583771
CID:760660
PubChem ID:63419439
Update Time:2025-04-19

Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-N-(cyclopentylmethyl)-2-methyl-
    • 3-chloro-N-(cyclopentylmethyl)-2-methylaniline
    • SCHEMBL1241677
    • QJMZPXOHKDYSMU-UHFFFAOYSA-N
    • cyclopentylmethyl-(3-chloro-2-methyl-phenyl)-amine
    • DTXSID30734588
    • 919800-33-2
    • AKOS012726708
    • Inchi: 1S/C13H18ClN/c1-10-12(14)7-4-8-13(10)15-9-11-5-2-3-6-11/h4,7-8,11,15H,2-3,5-6,9H2,1H3
    • InChI Key: QJMZPXOHKDYSMU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NCC1CCCC1

Computed Properties

  • Exact Mass: 223.1127773g/mol
  • Monoisotopic Mass: 223.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12Ų
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